Cas no 13157-36-3 (Piperazine,2-methyl-2-phenyl-)
Piperazine,2-methyl-2-phenyl- structure
Product Name:Piperazine,2-methyl-2-phenyl-
CAS No:13157-36-3
MF:C11H16N2
MW:176.258142471313
CID:119350
PubChem ID:15229388
Update Time:2025-04-18
Piperazine,2-methyl-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Piperazine,2-methyl-2-phenyl-
- 2-METHYL-2-PHENYLPIPERAZINE
- Piperazine, 2-methyl-2-phenyl- (8CI,9CI)
- DTXSID60570299
- SCHEMBL4534192
- AKOS013315901
- 13157-36-3
-
- Inchi： 1S/C11H16N2/c1-11(9-12-7-8-13-11)10-5-3-2-4-6-10/h2-6,12-13H,7-9H2,1H3
- InChI Key： HHMKNVVHZIMWQY-UHFFFAOYSA-N
- SMILES： N1CCNCC1(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 176.13148
- Monoisotopic Mass: 176.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- PSA: 24.06
Piperazine,2-methyl-2-phenyl- Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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